(R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-6-(((benzyloxy)carbonyl)amino)hexanoic acid

• IUPAC Name: (2R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-6-(phenylmethoxycarbonylamino)hexanoic acid
• InChI: InChI=1S/C29H30N2O6/c32-27(33)26(16-8-9-17-30-28(34)36-18-20-10-2-1-3-11-20)31-29(35)37-19-25-23-14-6-4-12-21(23)22-13-5-7-15-24(22)25/h1-7,10-15,25-26H,8-9,16-19H2,(H,30,34)(H,31,35)(H,32,33)/t26-/m1/s1
• InChI Key: KRULQRVJXQQPQH-AREMUKBSSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC(=O)NCCCCC(C(=O)O)NC(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24
• Isomeric SMILES: C1=CC=C(C=C1)COC(=O)NCCCC[C@H](C(=O)O)NC(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24
• Molecular Formula: C29H30N2O6
• DSSTOX Substance ID: DTXSID40654460
• Molecular Weight: 502.6 g/mol
• CAS RN: 110990-07-3

Description

“®-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-6-(((benzyloxy)carbonyl)amino)hexanoic acid” is a complex organic compound. It contains a fluorenylmethyloxycarbonyl (Fmoc) group, which is a common protecting group used in peptide synthesis.

Synthesis Analysis

The synthesis of such compounds often involves the use of the Arndt-Eistert protocol, starting from commercially available N-[(9H-fluoren-9-yl)methoxy]carbonyl-protected (Fmoc) α-amino acids.

Molecular Structure Analysis

The molecular structure of this compound includes a fluorenylmethyloxycarbonyl (Fmoc) group, an amino hexanoic acid group, and a benzyloxycarbonyl group.

Scientific Research Applications

Application in Peptide Synthesis

• Specific Scientific Field : Biochemistry, specifically peptide synthesis.
• Summary of the Application : Compounds similar to the one you mentioned, specifically (Fluoren-9-ylmethoxy)carbonyl (Fmoc) amino acid azides, are used in the synthesis of peptides.
• Methods of Application or Experimental Procedures : The synthesis of Fmoc amino acid azides starts from the corresponding protected amino acid and sodium azide (NaN3) by the mixed anhydride method using isobutoxycarbonyl chloride (IBC-Cl) or by the acid chloride method.
• Results or Outcomes : These compounds are isolated as crystalline solids, and they are stable at room temperature, with a long shelf-life, as well as in aqueous washing operations. They are useful as coupling agents in peptide synthesis.

Application in Peptide Synthesis

• Specific Scientific Field : Biochemistry, specifically peptide synthesis.
• Summary of the Application : Compounds similar to the one you mentioned, specifically (Fluoren-9-ylmethoxy)carbonyl (Fmoc) amino acid azides, are used in the synthesis of peptides.
• Methods of Application or Experimental Procedures : The synthesis of Fmoc amino acid azides starts from the corresponding protected amino acid and sodium azide (NaN3) by the mixed anhydride method using isobutoxycarbonyl chloride (IBC-Cl) or by the acid chloride method.
• Results or Outcomes : These compounds are isolated as crystalline solids, and they are stable at room temperature, with a long shelf-life, as well as in aqueous washing operations. They are useful as coupling agents in peptide synthesis.

Application in Peptide Synthesis

• Specific Scientific Field : Biochemistry, specifically peptide synthesis.
• Summary of the Application : Compounds similar to the one you mentioned, specifically (Fluoren-9-ylmethoxy)carbonyl (Fmoc) amino acid azides, are used in the synthesis of peptides.
• Methods of Application or Experimental Procedures : The synthesis of Fmoc amino acid azides starts from the corresponding protected amino acid and sodium azide (NaN3) by the mixed anhydride method using isobutoxycarbonyl chloride (IBC-Cl) or by the acid chloride method.
• Results or Outcomes : These compounds are isolated as crystalline solids, and they are stable at room temperature, with a long shelf-life, as well as in aqueous washing operations. They are useful as coupling agents in peptide synthesis.